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Compound of Interest

Compound Name: Acedoben sodium

Cat. No.: B12384021

This guide provides essential safety protocols and logistical information for the handling and
disposal of Acedoben sodium in a laboratory setting. Adherence to these procedures is critical
for ensuring the safety of all personnel and maintaining a secure research environment.

Hazard Identification and Chemical Properties

Acedoben sodium, the sodium salt of 4-Acetamidobenzoic acid, is a biochemical reagent
used in life science research.[1][2] While it is not classified as acutely toxic, it can cause skin
and serious eye irritation.[3][4] In powder form, it may also cause respiratory tract irritation.[5]

Key Chemical and Physical Properties:
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Property Value

Synonyms 4-Ac<?tamidobenzoic acid sodium salt, Sodium
4-aminobenzoate

CAS Number 29305-16-6

Molecular Formula CoHsNNaOs3

Molecular Weight 201.15 g/mol

Appearance White to off-white or beige powder/solid

Melting Point >300 °C /572 °F

Solubility Soluble in water.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Acedoben sodium
to minimize exposure and ensure personal safety.

Summary of Required Personal Protective Equipment:

Task Minimum Required PPE

- Safety glasses with side shields or chemical
Weighing and Transferring safety goggles- Chemical-resistant gloves (e.g.,

nitrile)- Laboratory coat

- Chemical safety goggles or a face shield-
Preparing Solutions Chemical-resistant gloves (e.qg., nitrile)-

Laboratory coat

) o - Chemical safety goggles- Chemical-resistant
Cleaning and Decontamination o
gloves (e.g., nitrile)- Laboratory coat

Detailed PPE Specifications:

o Eye and Face Protection: Always wear appropriate protective eyeglasses or chemical safety
goggles. For tasks with a higher risk of splashing, a face shield should be used in
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conjunction with goggles.

o Skin Protection: Wear a laboratory coat and appropriate chemical-resistant gloves to prevent
skin exposure. Inspect gloves for any signs of degradation or puncture before use.

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required. However, if handling procedures are likely to generate
dust, a NIOSH-approved particulate respirator should be used.

Operational and Handling Protocols

Adherence to proper handling and storage procedures is crucial for maintaining the integrity of
the compound and the safety of laboratory personnel.

Experimental Workflow for Safe Handling:

Preparation
- Review SDS
- Wear appropriate PPE

;

Handling
- Use in a well-ventilated area [—-—————————==———=—=———————=
- Avoid dust generation

I
I
I
I
I
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I
For subsequent use After use :In case of incident
I

Storage
- Tightly sealed container
- Cool, dry place

Disposal Emergency Procedures
- Follow institutional and local regulations - Spills, Exposure

Click to download full resolution via product page

Acedoben Sodium Safe Handling Workflow

Step-by-Step Handling Procedures:
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e Preparation: Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for
Acedoben sodium. Ensure that a safety shower and eyewash station are readily
accessible.

o Ventilation: Always handle Acedoben sodium in a well-ventilated area, such as a chemical
fume hood, to minimize the potential for inhalation of dust.

e Avoiding Dust Formation: Take care to avoid the formation of dust when handling the solid
material.

o Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were
worn. Do not eat, drink, or smoke in areas where Acedoben sodium is handled or stored.

o Storage: Store Acedoben sodium in a tightly closed container in a dry, cool, and well-
ventilated place. Keep it away from strong oxidizing agents.

Emergency and Spill Response

Immediate and appropriate action is required in the event of an emergency.

Emergency Contact and First Aid Procedures:
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Emergency Type Immediate Action

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact )
Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Wash off immediately with plenty of soap and
i water for at least 15 minutes while removing all
Skin Contact _ _ _
contaminated clothing and shoes. If skin

irritation persists, seek medical attention.

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) o
artificial respiration. Seek medical attention if
symptoms occur.

Clean mouth with water and drink plenty of

Ingestion water afterwards. Do NOT induce vomiting.

Seek medical attention if symptoms occur.

Spill Cleanup Protocol:

Evacuate and Secure: Evacuate non-essential personnel from the spill area. Remove all
sources of ignition.

¢ Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, dampen the solid material with 60-70% ethanol to prevent dust
from becoming airborne.

e Collection: Carefully sweep up or use an absorbent paper dampened with 60-70% ethanol to
collect the spilled material and place it into a suitable, labeled container for disposal.

» Decontamination: Wash the spill area with a soap and water solution.

» Disposal: Dispose of the collected waste and contaminated materials in accordance with
institutional and local regulations.
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Disposal Plan

Proper disposal of Acedoben sodium and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Guidelines:

Waste Type Disposal Procedure

Dispose of in a sealed, labeled container as
chemical waste through your institution's
Environmental Health and Safety (EHS)

Unused Acedoben Sodium

department.
Contaminated Labware (e.g., weigh boats, Collect in a designated, labeled hazardous
pipette tips) waste container for disposal.

_ Dispose of in accordance with your institution's
Contaminated PPE (e.g., gloves) o
hazardous waste guidelines.

General Disposal Protocol:

Waste Collection: All waste materials contaminated with Acedoben sodium should be
collected in a clearly labeled, sealed container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical
name "Acedoben sodium".

Storage: Store the waste container in a designated satellite accumulation area.

Pickup: Arrange for hazardous waste pickup through your institution's EHS department. Do
not dispose of Acedoben sodium down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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